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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Topic: Myristanilide (N-phenyltetradecanamide) Solubility Optimization CAS: 622-56-0 Support

Tier: Level 3 (Senior Application Scientist)

Executive Summary & Chemical Context[1][2][3][4]
Myristanilide is a highly lipophilic fatty acid amide composed of a myristic acid tail (C14) linked

to an aniline ring.[1] Its extreme hydrophobicity (Predicted LogP > 6.0) makes it practically

insoluble in pure aqueous media.

Users frequently encounter "silent precipitation"—where the compound forms micro-aggregates

that are invisible to the naked eye but biologically inactive or liable to cause assay artifacts.

This guide addresses the physical chemistry governing these failures and provides validated

protocols to overcome them.
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Property Value / Characteristic Implication

Molecular Weight 303.5 g/mol
Moderate size, membrane

permeable.

Lipophilicity (LogP) > 6.0 (Predicted)
Extreme water aversion; high

risk of plastic binding.

Water Solubility < 1 µM (Thermodynamic)
Requires carrier systems

(cosolvents/surfactants).

pKa ~13 (Amide N-H)

Non-ionizable at physiological

pH (7.4).[1] pH adjustments

will not improve solubility.

Troubleshooting Hub (Q&A)
Q1: "I prepared a 10 mM stock in DMSO, but when I
dilute it into PBS, it precipitates immediately. Why?"
Diagnosis: You are experiencing Solvent Shock. The Mechanism: Myristanilide is soluble in

DMSO because of dipole-dipole interactions. When you dilute into an aqueous buffer (PBS),

the water molecules form a highly ordered hydrogen-bond network. The hydrophobic C14 chain

of Myristanilide disrupts this network. To minimize this energetic cost, water molecules force

the Myristanilide molecules together, causing rapid aggregation. The Fix:

Do not add the stock directly to a static volume of buffer.

Do: Use the "Vortex-Injection" technique (see Protocol A).

Limit: Keep final DMSO concentration < 0.1% only if the concentration is nanomolar. For

micromolar concentrations, you likely need a carrier (BSA or Tween).

Q2: "My IC50 curves are highly variable between
replicates. Is the compound degrading?"
Diagnosis: Likely Non-Specific Binding (NSB), not chemical degradation. The Mechanism: With

a LogP > 6, Myristanilide is thermodynamically driven to leave the aqueous phase. If no
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biological target is present, it will partition into the hydrophobic polystyrene walls of your

microplate or pipette tips. The Fix:

Switch Labware: Use Low-Binding polypropylene plates or silanized glass vials for

intermediate dilutions.

Add a Carrier: Include 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-80 in your assay

buffer. The protein/surfactant acts as a "chaperone," keeping the compound in solution and

preventing adsorption to the plastic.

Q3: "Can I improve solubility by adjusting the pH of my
buffer?"
Diagnosis:No. The Mechanism: Myristanilide is a neutral amide. It lacks ionizable groups in

the physiological range (pH 2–10). Unlike carboxylic acids or amines, it does not gain charge

(and thus solubility) by altering pH. The Fix: Focus on Cosolvency (DMSO/Ethanol) or Micellar

Solubilization (Surfactants), rather than pH manipulation.

Advanced Protocols
Protocol A: The "Solvent-Shift" Method (Kinetic
Solubility)
Use this for short-term assays (e.g., < 4 hours) where low concentrations (< 10 µM) are

required.

Prepare Stock: Dissolve Myristanilide in anhydrous DMSO to 10 mM. Verify clarity.

Intermediate Dilution (Critical Step):

Prepare a "10x" working solution in 100% Ethanol or pure DMSO.

Why? Diluting a high-concentration stock directly into water often causes immediate

crashing. An intermediate dilution reduces the concentration gradient.

Final Injection:

Place your aqueous buffer on a vortex mixer at medium speed.
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Slowly inject the intermediate solution into the center of the vortex.

Why? Rapid dispersion prevents local regions of high concentration where nuclei for

precipitation can form.

Protocol B: BSA-Complexation (Biomimetic Delivery)
Use this for cell-based assays or long-term incubations. Albumin mimics physiological

transport.

Prepare Buffer: PBS + 40 mg/mL BSA (fatty-acid free). Filter sterilize.

Prepare Stock: 10 mM Myristanilide in Ethanol.

Complexation:

Add the ethanolic stock dropwise to the BSA solution while stirring rapidly at 37°C.

Allow to stir for 30 minutes. The BSA hydrophobic pockets will bind the Myristanilide tail.

Validation: Centrifuge at 10,000 x g for 10 mins. If no pellet forms, the complex is stable.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision process for selecting the correct solubilization

strategy based on your required final concentration.
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Start: Myristanilide Experiment

Required Final Concentration?

< 1 µM > 1 µM

Assay Duration? Method C: Micellar System
(Tween-80 / Cyclodextrin)

Requires Surfactants

< 4 Hours > 4 Hours / Overnight

Method A: DMSO/Buffer
(Kinetic Solubility)

Low Risk

Method B: BSA Complexation
(Stable Carrier)

Prevents Crashing

Click to download full resolution via product page

Caption: Decision matrix for Myristanilide solubilization. High concentrations or long durations

require carrier molecules (BSA/Surfactants) to prevent thermodynamic precipitation.

Solvent Compatibility Table
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Solvent Solubility Rating Application Notes

DMSO Excellent (> 50 mM)

Primary stock solvent.

Hygroscopic; keep anhydrous

to prevent stock degradation.

Ethanol Good (> 20 mM)

Good for intermediate

dilutions. More volatile than

DMSO.

PBS (pH 7.4) Negligible (< 1 µM)
Do not use for stock. Only for

final dilution with carrier.

PBS + 0.1% Tween 80 Moderate (~50-100 µM)
Forms micelles that

encapsulate the lipid tail.

Acetone Excellent
Good for cleaning glass, not

for biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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